4,4'-[(6-Butoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]dibenzoic acid

• CAS No.: 62500-67-8
• Molecular Formula: C21H19N3O7
• Molecular Weight: 425.4 g/mol
• IUPAC Name: 4-[[4-butoxy-6-(4-carboxyphenoxy)-1,3,5-triazin-2-yl]oxy]benzoic acid
• InChI: InChI=1S/C21H19N3O7/c1-2-3-12-29-19-22-20(30-15-8-4-13(5-9-15)17(25)26)24-21(23-19)31-16-10-6-14(7-11-16)18(27)28/h4-11H,2-3,12H2,1H3,(H,25,26)(H,27,28)
• InChI Key: MCBSHWVKZXPPDX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NC(=NC(=N1)OC2=CC=C(C=C2)C(=O)O)OC3=CC=C(C=C3)C(=O)O

Description

4,4’-[(6-Butoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]dibenzoic acid is a chemical compound with the molecular formula C38H49N3O5 . This compound is known for its unique structure, which includes a triazine ring and two benzoic acid moieties connected via ether linkages. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

The synthesis of 4,4’-[(6-Butoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]dibenzoic acid typically involves the reaction of cyanuric chloride with 4-aminobenzoic acid in the presence of a base such as sodium carbonate . The reaction is carried out in an ice bath to control the temperature and prevent side reactions. The resulting product is then purified through recrystallization or chromatography.

Chemical Reactions Analysis

4,4’-[(6-Butoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]dibenzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The triazine ring can undergo nucleophilic substitution reactions with amines, alcohols, and thiols.

Esterification: The carboxylic acid groups can be esterified using alcohols in the presence of an acid catalyst.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Scientific Research Applications

4,4’-[(6-Butoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]dibenzoic acid is used in various scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the production of UV filters and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4,4’-[(6-Butoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]dibenzoic acid involves its interaction with specific molecular targets. The triazine ring can interact with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity . The benzoic acid moieties can also participate in hydrogen bonding and other non-covalent interactions, further modulating the compound’s biological activity .

Comparison with Similar Compounds

4,4’-[(6-Butoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]dibenzoic acid can be compared with other similar compounds, such as:

Bemotrizinol: Another triazine-based compound used in sunscreens.

Ethylhexyl Triazone: A UV filter with a similar triazine core.

4,4′,4″-s-Triazine-2,4,6-triyl-tribenzoic acid: A compound with a similar triazine structure but different functional groups.

These compounds share some structural similarities but differ in their specific functional groups and applications, highlighting the unique properties of 4,4’-[(6-Butoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]dibenzoic acid.